3-Amino-1-thiaspiro[3.4]octane 1,1-dioxide hydrochloride

• IUPAC Name: 1,1-dioxo-1λ6-thiaspiro[3.4]octan-3-amine;hydrochloride
• InChI: InChI=1S/C7H13NO2S.ClH/c8-6-5-11(9,10)7(6)3-1-2-4-7;/h6H,1-5,8H2;1H
• InChI Key: HISVKIBTFIUQEL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)C(CS2(=O)=O)N.Cl
• Molecular Formula: C7H14ClNO2S
• Molecular Weight: 211.71 g/mol

Description

“3-Amino-1-thiaspiro[3.4]octane 1,1-dioxide hydrochloride” is a chemical compound with the molecular formula C7H14ClNO2S and a molecular weight of 211.7. It is typically available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H13NO3S.ClH/c8-6-5-12(9,10)7(6)1-3-11-4-2-7;/h6H,1-5,8H2;1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical And Chemical Properties Analysis

This compound is a powder and is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Novel Material Synthesis

The octahydrochloride salt of octa(3-aminopropyl)octasilsesquioxane, obtained through hydrolytic condensation, showcases the potential of derivatives similar to 3-Amino-1-thiaspiro[3.4]octane 1,1-dioxide hydrochloride in crafting amide and imide compounds. These compounds serve as models for polyimides aimed at producing novel materials with high strength and flame resistance. Notably, the synthesized succinic-anhydride-derived octa-imide exhibits liquid-crystalline behavior at temperatures between 90–190°C, despite lacking aromatic or mesogenic groups (Gravel et al., 1999).

Drug Discovery Modules

Thia/oxa-azaspiro[3.4]octanes have been synthesized as novel, multifunctional, and structurally diverse modules for drug discovery. These spirocycles are designed to enhance the efficiency and scope of medicinal chemistry, including enantioselective approaches to their synthesis (Li et al., 2013).

Radioprotective Agents

The synthesis of 7,10-Ethano-1-thia-4,7-diazaspiro[4.5]decane dihydrochloride from 3-quinuclidone hydrochloride and 2-aminoethanethiol hydrochloride has shown potential radioprotective properties against lethal doses of X-radiation in mice. This suggests a potential therapeutic application of 3-Amino-1-thiaspiro[3.4]octane 1,1-dioxide hydrochloride derivatives in radioprotection (Shapiro et al., 1968).

Green Chemistry in Leather Tanning

A green chemistry approach to leather tanning using cage-like octa(aminosilsesquioxane) demonstrates the utility of silsesquioxane derivatives, which could be related to 3-Amino-1-thiaspiro[3.4]octane 1,1-dioxide hydrochloride in eco-friendly manufacturing processes. This novel tanning method significantly increases the hygrothermal stability and shrinkage temperature of leather (Gao et al., 2019).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards. The hazard statements associated with the compound are H302, H315, H319, and H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation, respectively. Appropriate safety measures should be taken when handling this compound.